Cas no 1707586-65-9 (1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine)

• Product Name: 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine
• CAS No: 1707586-65-9
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 5191320
• Update Time: 2025-10-29

1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine
• 1-((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)piperidine
• Piperidine, 1-[(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-

• Inchi： 1S/C14H18BrNO2/c15-12-9-14-13(17-6-7-18-14)8-11(12)10-16-4-2-1-3-5-16/h8-9H,1-7,10H2
• InChI Key： WTVJWOBIWZQPQH-UHFFFAOYSA-N
• SMILES： N1(CC2=C(Br)C=C3OCCOC3=C2)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine

1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine (CAS No. 1707586-65-9): A Comprehensive Overview

1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine (CAS No. 1707586-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzodioxin and piperidine structural motifs, is widely studied for its potential applications in drug discovery and material science. Its molecular formula is C14H18BrNO2, and it features a bromine-substituted benzodioxin ring linked to a piperidine moiety via a methylene bridge.

The 7-bromo-2,3-dihydrobenzo[1,4]dioxin core of this compound is particularly noteworthy due to its resemblance to bioactive molecules found in natural products and synthetic drugs. Researchers are increasingly interested in exploring its role as a building block for heterocyclic compounds, which are pivotal in the development of new therapeutic agents. The presence of the piperidine ring further enhances its versatility, as piperidine derivatives are known for their pharmacological activities, including CNS modulation and enzyme inhibition.

In recent years, the demand for 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine has surged, driven by its potential applications in medicinal chemistry and organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules, particularly those targeting neurological and inflammatory disorders. The compound's CAS No. 1707586-65-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in scientific research.

One of the key advantages of 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine is its synthetic accessibility. Researchers have developed efficient protocols for its preparation, often starting from commercially available precursors like 6-bromo-2,3-dihydrobenzo[1,4]dioxine. The compound's stability under standard laboratory conditions further contributes to its utility as a reagent in multistep syntheses. Its lipophilic nature and moderate molecular weight also make it an attractive candidate for drug design, particularly in the context of blood-brain barrier penetration.

The pharmacological potential of 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine is a hot topic in contemporary research. Preliminary studies suggest that derivatives of this compound may exhibit activity against various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. This has sparked interest in its use for developing novel treatments for conditions such as anxiety, depression, and chronic pain. The compound's benzodioxin-piperidine hybrid structure is particularly intriguing, as it combines the pharmacophoric features of two privileged scaffolds in medicinal chemistry.

From a market perspective, 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine is increasingly sought after by pharmaceutical companies and contract research organizations (CROs). The global push for innovative small-molecule therapeutics has created a robust demand for such specialized intermediates. Suppliers of CAS No. 1707586-65-9 often highlight its high purity (>98%) and consistent quality as key selling points, catering to the stringent requirements of drug development pipelines.

In addition to its pharmaceutical applications, 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine has found use in material science. Its aromatic and heterocyclic components make it a potential candidate for designing organic electronic materials or as a ligand in catalytic systems. Researchers are exploring its incorporation into polymers and supramolecular assemblies, where its structural features could impart unique electronic or mechanical properties.

The safety profile of 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine is another area of active investigation. While comprehensive toxicological data may be limited for this specific compound, general handling precautions for brominated aromatic compounds and piperidine derivatives are recommended. Proper personal protective equipment (PPE) and adequate ventilation should be employed when working with this chemical in laboratory settings.

Looking ahead, the future of 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine appears promising. As drug discovery efforts continue to explore novel chemical space, compounds like this that bridge multiple pharmacologically relevant structural motifs will likely remain in high demand. The ongoing elucidation of its structure-activity relationships and the development of efficient synthetic routes will further solidify its position as a valuable tool in chemical research.

For researchers and procurement specialists searching for CAS No. 1707586-65-9 or 1-(7-Bromo-2,3-dihydro-benzo[1,4]dioxin-6-ylmethyl)-piperidine, it's essential to verify the compound's specifications, including purity, storage conditions, and analytical data. Reputable suppliers typically provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure compliance with research and regulatory requirements.